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Compound of Interest

Compound Name:

4-Hydroxy-2-

(methylthio)pyrimidine-5-

carbonitrile

Cat. No.: B1349773 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physicochemical properties of 4-
Hydroxy-2-(methylthio)pyrimidine-5-carbonitrile, a heterocyclic compound with potential

applications in medicinal chemistry and organic synthesis. This document outlines its key

physical constants, detailed experimental protocols for their determination, and a summary of

its synthesis.

Physicochemical Data
The experimentally determined melting point and density of 4-Hydroxy-2-
(methylthio)pyrimidine-5-carbonitrile are summarized below. These properties are critical for

material characterization, purity assessment, and process development.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1349773?utm_src=pdf-interest
https://www.benchchem.com/product/b1349773?utm_src=pdf-body
https://www.benchchem.com/product/b1349773?utm_src=pdf-body
https://www.benchchem.com/product/b1349773?utm_src=pdf-body
https://www.benchchem.com/product/b1349773?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1349773?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Conditions

Melting Point 222-224 °C Measured in isopropanol[1]

Density 1.42 ± 0.1 g/cm³ 20 °C, 760 Torr[1]

Appearance Light yellow to yellow solid

Purity 97% [2]

Storage
Sealed in a dry environment at

room temperature
[2]

Experimental Protocols
The following sections detail the standard methodologies for determining the melting point and

density of solid compounds like 4-Hydroxy-2-(methylthio)pyrimidine-5-carbonitrile.

Melting Point Determination
The melting point of a crystalline solid is a crucial indicator of its purity.[1] Pure crystalline

substances typically exhibit a sharp, well-defined melting point.[1] The presence of impurities

generally leads to a depression and broadening of the melting range. A common and reliable

method for melting point determination is the capillary method.[3]

Principle: A small, powdered sample of the substance is heated at a controlled rate, and the

temperature at which the substance transitions from a solid to a liquid is recorded.[3]

Apparatus:

Melting point apparatus (e.g., Mel-Temp or DigiMelt)[4]

Capillary tubes (sealed at one end)

Mortar and pestle

Spatula

Thermometer (calibrated)
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Procedure:

Sample Preparation: The sample must be completely dry and in a fine powdered form to

ensure efficient and reproducible heat transfer.[1] If necessary, grind the crystalline sample

into a fine powder using a mortar and pestle.[1]

Capillary Tube Packing: Press the open end of a capillary tube into the powdered sample. A

small amount of the compound will be forced into the tube. Tap the sealed end of the tube on

a hard surface to pack the sample down. The height of the packed sample should be

approximately 1-2 mm.[2]

Measurement:

Place the packed capillary tube into the heating block of the melting point apparatus.[3]

For an unknown sample, a rapid initial heating can be performed to determine an

approximate melting range.[4]

For a precise measurement, begin heating at a rate of about 3-4 °C/min until the

temperature is 4-6 °C below the expected melting point.[2]

Reduce the heating rate to 1-2 °C/min to allow for thermal equilibrium.[2]

Record the temperature at which the first drop of liquid appears (the beginning of the

melting range) and the temperature at which the entire sample has turned into a clear

liquid (the end of the melting range).

Density Determination
Density is a fundamental physical property defined as the mass of a substance per unit

volume.[5] For solid materials, several methods can be employed for accurate density

measurement, including pycnometry and the gravimetric buoyancy technique based on

Archimedes' principle.[5][6]

Principle (Gas Pycnometry): This non-destructive method determines the volume of a solid by

measuring the displacement of a gas (typically helium) within a calibrated chamber.[6] The

density is then calculated from the sample's mass and its measured volume.[6]
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Apparatus:

Gas pycnometer[6]

Analytical balance

Spatula

Procedure:

Mass Measurement: Accurately weigh the solid sample using an analytical balance.

Volume Measurement:

Place the weighed sample into the sample chamber of the gas pycnometer.[6]

The instrument will then automatically introduce a known pressure of an inert gas (e.g.,

helium) into a reference chamber and then expand it into the sample chamber.[6]

By measuring the pressure change, the instrument calculates the volume of the solid

sample, excluding any open pores.[6]

Density Calculation: The density of the sample is calculated by the instrument using the

formula: Density = Mass / Volume.

Synthesis Workflow
The synthesis of 4-Hydroxy-2-(methylthio)pyrimidine-5-carbonitrile can be achieved

through the condensation of 2-Methyl-2-isothiourea and ethyl ethoxycarbonylcyanoacetate in

the presence of a base.[1]
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Caption: Synthesis workflow for 4-Hydroxy-2-(methylthio)pyrimidine-5-carbonitrile.

Applications in Drug Development
Derivatives of pyrimidine-5-carbonitrile are recognized for their diverse pharmacological

activities and are of significant interest in drug discovery. Various studies have explored their

potential as anticancer and anthelmintic agents. Specifically, certain pyrimidine-5-carbonitrile

derivatives have been investigated for their cytotoxic activity against cancer cell lines and their

ability to induce apoptosis.[7][8] The core structure of 4-Hydroxy-2-(methylthio)pyrimidine-5-
carbonitrile serves as a valuable scaffold for the synthesis of more complex molecules with

potential therapeutic applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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